Cas no 1805671-63-9 (Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate
• CAS No: 1805671-63-9
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4957178
• Update Time: 2025-05-22

Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-2-21-14(20)8-3-4-9(12(17)13(18)19)10(7-8)11(16)5-6-15/h3-4,7,12,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： UYYDNXHZAGNDJX-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C(=O)OCC)C=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate

Comprehensive Guide to Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate (CAS No. 1805671-63-9)

Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate (CAS No. 1805671-63-9) is a specialized ester derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique molecular structure combining a benzoate core with carboxy(hydroxy)methyl and 3-chloropropanoyl functional groups, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug development and material science.

The chemical properties of Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate include a molecular weight of approximately 300.7 g/mol and a purity grade suitable for laboratory and industrial use. Its ester linkage and chloro-substituted side chain contribute to its reactivity, enabling applications in peptide coupling, polymer synthesis, and bioconjugation. Recent studies highlight its role in developing targeted drug delivery systems, a hot topic in modern pharmaceutical research.

One of the most searched questions about CAS No. 1805671-63-9 relates to its solubility and stability. This compound is typically soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but exhibits limited solubility in water. Stability tests indicate that it should be stored under inert conditions to prevent hydrolysis of the ester group. These characteristics are crucial for researchers designing experiments involving this compound.

In the pharmaceutical sector, Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate has gained attention as a potential building block for prodrugs and biodegradable polymers. The growing demand for sustainable drug formulations aligns with current industry trends toward greener chemistry. Its carboxyl and hydroxyl functionalities allow for further modifications, making it adaptable to various drug design strategies.

The synthesis of CAS No. 1805671-63-9 typically involves multi-step organic reactions, including esterification and Friedel-Crafts acylation. Process optimization for this compound is a frequent topic in chemical forums, reflecting the industry's focus on cost-effective synthesis methods. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control during production.

Market analysis shows increasing interest in specialty esters like Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate, particularly in regions with strong pharmaceutical and biotechnology sectors. The compound's patent status and regulatory compliance are common search queries, indicating its commercial potential. Suppliers are expanding their catalogs to include this compound, responding to the rising demand from research institutions and chemical manufacturers.

From an environmental perspective, proper handling and disposal of 1805671-63-9 are essential topics in laboratory safety discussions. While not classified as hazardous under standard regulations, its chloro-substituent warrants careful waste management. This aligns with the broader scientific community's emphasis on green chemistry principles and responsible chemical use.

Future research directions for Ethyl 4-(carboxy(hydroxy)methyl)-3-(3-chloropropanoyl)benzoate may explore its applications in biomedical materials and catalysis. The compound's structural features suggest potential in creating smart materials responsive to physiological conditions. As synthetic methodologies advance, more efficient routes to this multifunctional benzoate derivative are likely to emerge, further expanding its utility across chemical disciplines.